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Compound of Interest

Compound Name: 5-Fluoro-2-methoxybenzylamine

Cat. No.: B138398

An In-depth Technical Guide on 5-Fluoro-2-
methoxybenzylamine

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of chemical compounds is paramount. This guide focuses on 5-Fluoro-2-
methoxybenzylamine, providing key identification data.

Core Chemical Data

Precise identification of chemical compounds is fundamental for research and development.
The following table summarizes the key identifiers for 5-Fluoro-2-methoxybenzylamine and
its related isomers for comparative analysis.
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Compound Name CAS Number Molecular Weight
5-Fluoro-2-
_ 239086-21-6 155.18 g/mol
methoxybenzylamine
2-Fluoro-5-
_ 93071-83-1 155.16 g/mol [1]
methoxybenzylamine
5-Fluoro-2-methoxybenzoic
_ 394-04-7 170.14 g/mol [2]
acid
5-Fluoro-2-
19415-51-1 154.14 g/mol
methoxybenzaldehyde
5-Fluoro-2-methoxybenzonitrile  189628-38-4 151.14 g/mol [3]

Note: The primary subject of this guide, 5-Fluoro-2-methoxybenzylamine, is a specific
isomer. It is crucial to distinguish it from other structurally similar compounds, as their chemical
and biological properties may differ significantly.

Experimental Protocols and Further Research

Detailed experimental protocols, signaling pathway involvement, and extensive in-depth
technical data for 5-Fluoro-2-methoxybenzylamine are not readily available in public scientific
literature. This suggests that the compound may be a novel or less-studied molecule.
Researchers interested in this specific isomer may need to conduct foundational research to
establish its properties and potential applications.

Logical Relationships of Related Compounds

To aid in understanding the chemical landscape around this molecule, the following diagram
illustrates the relationship between 5-Fluoro-2-methoxybenzylamine and its related
compounds, which are often precursors or derivatives in synthesis pathways.
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Chemical Relationships of Fluorinated Methoxybenzyl Derivatives

5-Fluoro-2-methoxybenzoic acid 5-Fluoro-2-methoxybenzaldehyde

(CAS: 394-04-7) (CAS: 19415-51-1)

Reduction/AmidationReductive Amination Reduction

5-Fluoro-2-methoxybenzylamine
(CAS: 239086-21-6)

Click to download full resolution via product page

Caption: Synthetic pathways to 5-Fluoro-2-methoxybenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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